Cas no 1337515-27-1 (3-(5-fluoro-2-nitrophenyl)methylpiperidine)

• Product Name: 3-(5-fluoro-2-nitrophenyl)methylpiperidine
• CAS No: 1337515-27-1
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 6511906
• PubChem ID: 165704033
• Update Time: 2025-06-10

3-(5-fluoro-2-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-nitrophenyl)methylpiperidine
• 3-[(5-fluoro-2-nitrophenyl)methyl]piperidine
• EN300-1793689
• 1337515-27-1

• Inchi： 1S/C12H15FN2O2/c13-11-3-4-12(15(16)17)10(7-11)6-9-2-1-5-14-8-9/h3-4,7,9,14H,1-2,5-6,8H2
• InChI Key： CMXQCVDEQJSEAJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1CNCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(5-fluoro-2-nitrophenyl)methylpiperidine

Introduction to 3-(5-fluoro-2-nitrophenyl)methylpiperidine (CAS No. 1337515-27-1)

3-(5-fluoro-2-nitrophenyl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1337515-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro-substituted nitrophenyl group attached to a piperidine ring, contribute to its unique chemical and pharmacological properties.

The fluoro and nitro functional groups in the aromatic ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, often improves the bioavailability and efficacy of pharmaceutical agents. On the other hand, the nitro group can influence electronic properties, affecting interactions with biological targets. This combination makes 3-(5-fluoro-2-nitrophenyl)methylpiperidine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural advantages of piperidine derivatives. Piperidines are integral components in many drugs used to treat conditions such as depression, anxiety, and neurological disorders due to their ability to cross the blood-brain barrier effectively. The introduction of fluorinated and nitro-substituted aromatic rings into piperidine scaffolds has opened new avenues for designing compounds with enhanced pharmacological properties.

One of the most compelling aspects of 3-(5-fluoro-2-nitrophenyl)methylpiperidine is its potential as a building block for more complex drug molecules. Researchers have been exploring its utility in synthesizing derivatives with improved solubility, reduced toxicity, and enhanced target specificity. The compound’s versatility allows it to be incorporated into various pharmacophores, making it valuable for both academic research and industrial drug development.

The synthesis of 3-(5-fluoro-2-nitrophenyl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. The presence of sensitive functional groups necessitates careful optimization to minimize side reactions and byproduct formation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(5-fluoro-2-nitrophenyl)methylpiperidine and biological targets. These studies help predict binding affinities, metabolic pathways, and potential adverse effects before experimental validation. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of virtual libraries for optimal drug candidates.

The pharmacological profile of 3-(5-fluoro-2-nitrophenyl)methylpiperidine is currently under investigation in several preclinical studies. Preliminary findings suggest that it may exhibit significant activity against certain enzymes and receptors implicated in neurological disorders. The compound’s ability to modulate neurotransmitter release or receptor function makes it an attractive candidate for further development into treatments for conditions such as Parkinson’s disease or Alzheimer’s disease.

In addition to its potential therapeutic applications, 3-(5-fluoro-2-nitrophenyl)methylpiperidine has shown promise in industrial applications due to its role as an intermediate in synthesizing more complex molecules. Its unique structural features make it useful for developing novel agrochemicals or specialty chemicals that require specific functional group arrangements.

The regulatory landscape surrounding the use of 3-(5-fluoro-2-nitrophenyl)methylpiperidine is evolving alongside advancements in chemical synthesis and pharmaceutical research. Compliance with safety guidelines and environmental regulations remains paramount as researchers continue to explore its applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are essential to ensure responsible development and utilization of this compound.

Looking ahead, the future prospects for 3-(5-fluoro-2-nitrophenyl)methylpiperidine appear promising as new synthetic techniques and analytical methods become available. Continued research into its pharmacological effects will likely uncover additional therapeutic uses beyond those currently envisioned. Furthermore, advancements in green chemistry may enable more sustainable production methods, reducing environmental impact while maintaining high-quality output.

In conclusion,3-(5-fluoro-2-nitrophenyl)methylpiperidine (CAS No. 1337515-27-1) represents a significant advancement in pharmaceutical chemistry with wide-ranging implications for drug development and industrial applications. Its unique structural composition offers numerous opportunities for innovation while adhering to rigorous scientific standards.